4-(1,2,4-Triazol-1-yl)-2-trifluoromethylbenzoic acid

• Molecular Formula: C10H6F3N3O2
• Molecular Weight: 257.17 g/mol
• IUPAC Name: 4-(1,2,4-triazol-1-yl)-2-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C10H6F3N3O2/c11-10(12,13)8-3-6(16-5-14-4-15-16)1-2-7(8)9(17)18/h1-5H,(H,17,18)
• InChI Key: YNFKFNUKOXFOFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C=NC=N2)C(F)(F)F)C(=O)O

Description

4-(1,2,4-Triazol-1-yl)-2-trifluoromethylbenzoic acid is a useful research compound. Its molecular formula is C10H6F3N3O2 and its molecular weight is 257.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-(1,2,4-triazol-1-yl)-2-trifluoromethylbenzoate (5.07 g) in methanol was added aqueous sodium hydroxide (1.50 g) at 20° C. The mixture was stirred for 4 hours, partially evaporated and extracted with ether. The aqueous layer was acidified (aqueous citric acid) and extracted with ethyl acetate. The organic layer was dried (magnesium sulfate), and evaporated to give 4-(1,2,4-triazol-1-yl)-2-trifluoromethylbenzoic acid (3.32 g), NMR 8.25(1H), 8.34-8.42(3H), 10.00(s,1H).